Cas no 2639401-73-1 (2-{(tert-butoxy)carbonylamino}-4-(2,4-dichlorophenyl)thiophene-3-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4-(2,4-dichlorophenyl)thiophene-3-carboxylic acid
• CAS No: 2639401-73-1
• MF: C₁₆H₁₅Cl₂NO₄S
• MW: 388.265601396561
• CID: 5664175
• PubChem ID: 165901567
• Update Time: 2025-10-24

2-{(tert-butoxy)carbonylamino}-4-(2,4-dichlorophenyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27731409
• 2639401-73-1
• 2-{[(tert-butoxy)carbonyl]amino}-4-(2,4-dichlorophenyl)thiophene-3-carboxylic acid
• 2-{(tert-butoxy)carbonylamino}-4-(2,4-dichlorophenyl)thiophene-3-carboxylic acid

• Inchi： 1S/C16H15Cl2NO4S/c1-16(2,3)23-15(22)19-13-12(14(20)21)10(7-24-13)9-5-4-8(17)6-11(9)18/h4-7H,1-3H3,(H,19,22)(H,20,21)
• InChI Key： YDSHQGVBUCQEKA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CSC(=C1C(=O)O)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 387.0098845g/mol
• Monoisotopic Mass: 387.0098845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 104Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-4-(2,4-dichlorophenyl)thiophene-3-carboxylic acid

Chemical Profile and Research Applications of 2-{(tert-butoxy)carbonylamino}-4-(2,4-dichlorophenyl)thiophene-3-carboxylic acid (CAS No. 2639401-73-1)

CAS No. 2639401-73-1 corresponds to the complex organic compound 2-{(tert-butoxy)carbonylamino}-4-(2,4-dichlorophenyl)thiophene-3-carboxylic acid, a derivative of thiophene with a unique combination of functional groups that positions it as a promising scaffold in medicinal chemistry and materials science. The compound integrates a tert-butoxycarbonyl (Boc) protecting group on an amino functionality, a dichlorinated phenyl ring, and a thiophene core with carboxylic acid substitution. This structural configuration offers multiple points for chemical modification and interaction with biological targets, making it a focal molecule for researchers exploring enzyme inhibition, receptor modulation, and small-molecule drug design.

The thiophene ring system is central to the compound’s pharmacological relevance. Thiophenes are well-established in pharmaceutical development due to their ability to form stable aromatic systems with tunable electronic properties. In this molecule, the thiophene is substituted at position 4 with a 2,4-dichloro phenyl group, which introduces halogen atoms that can participate in π–π stacking interactions or hydrogen bonding with protein targets. The presence of chlorine atoms also enhances lipophilicity while maintaining metabolic stability—a critical factor in drug candidate optimization.

The Boc-protected amino group at position 2 of the thiophene ring is a key synthetic feature. The tert-butoxycarbonyl (Boc) moiety is widely used in peptide synthesis and organic chemistry as a temporary protecting group for primary and secondary amines. In this context, the Boc functionality allows for selective deprotection under acidic conditions (e.g., trifluoroacetic acid), enabling stepwise synthesis of downstream derivatives. Recent studies highlight the utility of Boc-containing compounds in modulating enzyme activity through reversible covalent interactions or competitive inhibition mechanisms.

The carboxylic acid substituent at position 3 of the thiophene ring further expands the compound’s reactivity profile. Carboxylic acids are versatile functional groups capable of forming salts, esters, or amides—transformations that can significantly alter solubility, bioavailability, and pharmacokinetic properties. For instance, esterification of the carboxylic acid could yield prodrug analogs with improved membrane permeability or targeted delivery capabilities. Additionally, the acidic proton may engage in electrostatic interactions with metalloenzymes or ion channels.

Recent advances in computational chemistry have provided deeper insights into the molecular behavior of compounds like CAS No. 2639401-73-1. Quantum mechanical calculations suggest that the dichloro phenyl substitution induces an electron-withdrawing effect on the thiophene ring via conjugation effects, potentially altering its reactivity toward electrophilic or nucleophilic reagents. This property could be exploited in designing inhibitors for kinases or other enzymes where aromatic interactions are critical for binding affinity.

In the realm of drug discovery, molecules bearing similar architectures have demonstrated activity against various therapeutic targets. For example, thiophene-based carboxylic acids have been reported as selective inhibitors of matrix metalloproteinases (MMPs), enzymes implicated in cancer metastasis and inflammatory diseases. The dichloro phenyl group may enhance hydrophobic interactions within MMP active sites while the Boc-amino functionality could mimic natural substrate residues through hydrogen bonding networks.

Synthetic strategies for preparing this compound typically involve multi-step processes starting from substituted thiophenes or aromatic precursors. A common approach involves coupling reactions between protected amino acids and dichloro benzaldehydes under transition-metal catalysis (e.g., Pd-catalyzed Buchwald–Hartwig couplings). The final step often includes oxidation or hydrolysis to introduce the carboxylic acid functionality while preserving the integrity of sensitive protecting groups like Boc.

From an analytical perspective, characterization techniques such as NMR spectroscopy (¹H NMR and ¹³C NMR), mass spectrometry (LC–MS), and X-ray crystallography are essential for confirming structural features like Boc protection, dichloro substitution, and carboxylic acid protonation states under different pH conditions. These data not only validate synthetic outcomes but also guide structure–activity relationship (SAR) studies aimed at optimizing biological performance.

The potential applications of CAS No. 2639401-73-1 extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. For instance, similar thiophene derivatives have been investigated as herbicides due to their ability to disrupt plant-specific metabolic pathways without affecting mammalian systems significantly—a property attributed to differences in target enzyme selectivity between species.

In summary, 2-{(tert-butoxy)carbonylamino}-4-(2,4-dichlorophenyl)thiophene-3-carboxylic acid represents an intriguing platform for chemical innovation owing to its modular architecture combining protective groups (Boc), aromatic halogenation (dichloro phenyl), and reactive functionalities (carboxylic acid). As research continues to uncover novel applications for such scaffolds—ranging from enzyme inhibition to smart material development—this compound stands out as both a synthetic building block and a lead candidate worthy of further exploration through interdisciplinary collaboration across chemistry disciplines.